OXYTETRACYCLINE HEMICALCIUM SALT
OXYTETRACYCLINE HEMICALCIUM SALT
Brand Name:
Vulcanchem
CAS No.:
15251-48-6
VCID:
VC0108173
InChI:
InChI=1S/C22H24N2O9.Ca/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);/q;+2/p-2/t12?,13-,14+,17+,21-,22+;/m1./s1
SMILES:
CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)[O-])C(=O)N)N(C)C)O)O.[Ca+2]
Molecular Formula:
C44H46CaN4O18
Molecular Weight:
498.5 g/mol
OXYTETRACYCLINE HEMICALCIUM SALT
CAS No.: 15251-48-6
Main Products
VCID: VC0108173
Molecular Formula: C44H46CaN4O18
Molecular Weight: 498.5 g/mol
| CAS No. | 15251-48-6 |
|---|---|
| Product Name | OXYTETRACYCLINE HEMICALCIUM SALT |
| Molecular Formula | C44H46CaN4O18 |
| Molecular Weight | 498.5 g/mol |
| IUPAC Name | calcium;(4S,4aR,5S,6S,12aR)-2-carbamoyl-4-(dimethylamino)-5,6,10,12a-tetrahydroxy-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-1,11-diolate |
| Standard InChI | InChI=1S/C22H24N2O9.Ca/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29;/h4-6,12-14,17,25-26,28,30,32-33H,1-3H3,(H2,23,31);/q;+2/p-2/t12?,13-,14+,17+,21-,22+;/m1./s1 |
| Standard InChIKey | VNXGBFNHSOJJDT-MMNGPABASA-L |
| Isomeric SMILES | C[C@@]1(C2[C@@H]([C@H]3[C@@H](C(=O)C(=C([C@]3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)[O-])C(=O)N)N(C)C)O)O.[Ca+2] |
| SMILES | CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)[O-])C(=O)N)N(C)C)O)O.[Ca+2] |
| Canonical SMILES | CC1(C2C(C3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)[O-])O)[O-])C(=O)N)N(C)C)O)O.[Ca+2] |
| PubChem Compound | 72458 |
| Last Modified | Nov 11 2021 |
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